Cas no 70869-89-5 (Methyl 3-cyanoisoxazole-5-carboxylate)

Methyl 3-cyanoisoxazole-5-carboxylate structure
70869-89-5 structure
Product Name:Methyl 3-cyanoisoxazole-5-carboxylate
CAS No:70869-89-5
MF:C6H4N2O3
MW:152.10756111145
CID:874400
Update Time:2023-08-02

Methyl 3-cyanoisoxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolecarboxylicacid,3-cyano-,methylester(9CI)
    • methyl 3-cyanoisoxazole-5-carboxylate
    • Methyl 3-cyanoisoxazole-5-carboxylate
    • Inchi: 1S/C6H4N2O3/c1-10-6(9)5-2-4(3-7)8-11-5/h2H,1H3
    • InChI Key: XABCUGDLJBCXRU-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OC)=CC(C#N)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Topological Polar Surface Area: 76.1
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent